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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfihrung: Eisenlactat, ein Eisensalz der Milchsaure, wird als Eisenerganzungsmittel in
verschiedenen Forschungs- und Entwicklungsbereichen untersucht. Diese
Applikationshinweise bieten detaillierte Protokolle fir die In-vivo-Verabreichung von
Eisenlactat in Tiermodellen, eine Zusammenfassung quantitativer Daten zur Bewertung seiner
Wirksamkeit und Visualisierungen der relevanten Signalwege. Die hier bereitgestellten
Informationen sollen Forschern bei der Planung und Durchfiihrung ihrer Studien mit
Eisenlactat helfen.

l. Quantitative Datenzusammenfassung

Die folgenden Tabellen fassen die quantitativen Daten aus Studien zusammen, in denen die
Wirkung von Eisenlactat und verwandten Verbindungen in Tiermodellen untersucht wurde.

Tabelle 1: Wirkung der oralen Verabreichung von Eisen(ll)-lactat auf hamatologische
Parameter bei anamischen Ratten
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Anmerkung: Die Studie zeigte eine dosisabhangige positive Korrelation zwischen den
verabreichten Eisenlactat-Dosen und der Verbesserung der hamatologischen Parameter.
Eisen(ll)-sulfat zeigte bei gleicher Dosierung eine etwas bessere Wirksamkeit.[1]

Tabelle 2: Wirkung der intraventsen Lactat-Verabreichung auf Eisenparameter bei Mausen mit
Eisentberladung (Hfe-/- Modell)
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Kontrollgrupp Lactat-Gruppe  Prozentuale

Parameter . Referenz
e (PBS) (150 mgl/kg) Veranderung
o o Anstieg um
Serum-Hepcidin Basislinie +25,3% [1]
25,3%
) S Reduzierung um
Serum-Eisen Basislinie -14,8% [1]
14,8%
Eisen im o Reduzierung um
Basislinie -37,8% [1]
Lebergewebe 37,8%

Anmerkung: Diese Daten beziehen sich auf die Verabreichung von Natriumlactat, nicht direkt
von Eisenlactat. Sie sind jedoch relevant, um die Wirkung von Lactat auf die
Eisenhomdostase zu verstehen.

Tabelle 3: Absorption von Eisenverbindungen nach intraperitonealer Verabreichung bei Ratten

Verabreichte Konzentration in Absorbierter Anteil

. . . Referenz
Verbindung der Dialyselésung (nach 6h)
Eisen(lll)-chlorid 4 mg/L 60% [2]
Eisen-Dextran 2 mg/L 73,8 +11,0% [3]
Eisen-Dextran 10 mg/L 80,8 +5,7% [3]

Anmerkung: Spezifische pharmakokinetische Daten (Cmax, Tmax, AUC) fur intraperitoneal
verabreichtes Eisenlactat sind in der aktuellen Literatur begrenzt. Die hier dargestellten Daten
fur andere Eisenverbindungen deuten jedoch auf eine signifikante Absorption aus der
Peritonealhdhle hin.

Il. Experimentelle Protokolle

Die folgenden Protokolle beschreiben detaillierte Methoden fur die Verabreichung von
Eisenlactat in Tiermodellen.
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Protokoll 1: Orale Verabreichung von Eisen(ll)-lactat
mittels Gavage bei Ratten zur Behandlung von
Eisenmangelanamie

1. Ziel: Untersuchung der Wirksamkeit von oral verabreichtem Eisen(ll)-lactat zur
Wiederherstellung der hdmatologischen Parameter bei einem Rattenmodell fur
Eisenmangelandmie (IDA).

2. Tiermodell:
e Spezies: Sprague-Dawley- oder Wistar-Ratten, abgesetzt (21 Tage alt).

o Anamie-Induktion: Fltterung einer eisenarmen Diat (<5 mg Eisen/kg) fur 3-4 Wochen, bis die
Hamoglobinwerte unter 9 g/dL fallen[4]. Die Anamie kann durch wéchentliche Blutentnahme
und hamatologische Analyse tiberwacht werden.

3. Materialien:
o Eisen(ll)-lactat (Fe(CsHs0s3)2)
o Deionisiertes Wasser oder physiologische Kochsalzldsung als Vehikel

o Orale Gavagesonden (passende Grof3e fur das Alter/Gewicht der Ratte, z. B. 18-20 G fur
adulte Ratten)

e Spritzen (1-3 mL)
e Waage zur genauen Dosierung
4. Vorbereitung der Verabreichungslésung:

o Die gewinschte Dosis Eisen(ll)-lactat wird in deionisiertem Wasser geldst. In einer Studie
wurden Dosierungen verwendet, die einer taglichen Eisengabe von 1,25 mg, 2,5 mg und 5
mg entsprachen[1].

e Die Ldsung sollte frisch zubereitet und gut gemischt werden, um eine homogene Suspension
zu gewabhrleisten.
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5. Verabreichungsverfahren (Orale Gavage):

e Riuckhaltung: Die Ratte wird sicher fixiert, wobei der Kopf und der Kdrper in einer vertikalen
Linie gehalten werden, um das Einfiihren der Sonde zu erleichtern[5].

e Sondeneinfuihrung: Die Gavagesonde wird vorsichtig in das Maul eingefuhrt, Gber die Zunge
hinweg in den Pharynx. Ein leichter Schluckreflex des Tieres erleichtert das sanfte
Vorschieben der Sonde in die Speiserdhre. Es darf kein Zwang angewendet werden[5].

e Volumen: Das Verabreichungsvolumen sollte 10 ml/kg Kérpergewicht nicht Gberschreiten,
um gastrointestinale Beschwerden zu vermeiden[6].

e Verabreichung: Die Losung wird langsam und gleichmaRig verabreicht.

» Entfernung: Die Sonde wird nach der Verabreichung vorsichtig entfernt.

o Haufigkeit: Die Verabreichung erfolgt taglich tber einen Zeitraum von 2-4 Wochen[7].
6. Datenerfassung und Analyse:

o Korpergewicht: Tagliche oder wochentliche Aufzeichnung.

e Hamatologie: Wochentliche Blutentnahme (z. B. aus der Schwanzvene oder retroorbital) zur
Messung von Hamoglobin, Hamatokrit, MCV, MCH und MCHC.

o Eisenstatus: Am Ende der Studie kbnnen terminale Blutproben fur die Analyse von
Serumeisen, Ferritin und der gesamten Eisenbindungskapazitat (TIBC) entnommen werden.

o Gewebeanalyse: Organe wie Leber und Milz kbnnen zur Bestimmung der Eisenspeicherung
entnommen werden.

Protokoll 2: Intravenése (i.v.) Verabreichung von Lactat
bei Mausen

1. Ziel: Untersuchung der Wirkung von intravends verabreichtem Lactat auf die
Eisenhomdostase, insbesondere auf die Hepcidin-Expression und die Eisenverteilung im
Gewebe.
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. Tiermodell:

Spezies: C57BL/6-Mause oder spezifische Krankheitsmodelle wie Hfe-/- Mause flr
H&aochromatose([1].

Alter: 4 Wochen alt zu Beginn der Behandlung.
. Materialien:
Natriumlactat-L6sung
Phosphatgepufferte Salzlésung (PBS) als Vehikel
Insulinspritzen mit feinen Nadeln (z. B. 29-31 G)
Fixiervorrichtung fir Mause zur Schwanzveneninjektion
. Vorbereitung der Verabreichungslésung:

Eine sterile L6sung von Natriumlactat in PBS wird vorbereitet. Eine in Studien verwendete
Dosis betragt 150 mg/kg Korpergewicht[1].

Die L6sung sollte auf einen physiologischen pH-Wert eingestellt werden.
. Verabreichungsverfahren (Schwanzveneninjektion):

Vorbereitung: Die Maus wird in einer Fixiervorrichtung platziert, um die Schwanzvene
zuganglich zu machen. Eine Warmelampe kann verwendet werden, um die Vene zu
dilatieren.

Injektion: Die Nadel wird vorsichtig in die laterale Schwanzvene eingefihrt.

Verabreichung: Die Lésung wird langsam als Bolus injiziert. Das Injektionsvolumen sollte flr
Mause typischerweise 100-200 pL nicht Gberschreiten.

Haufigkeit: Die Injektionen kdnnen je nach Studiendesign taglich oder wochentlich Uber
einen Zeitraum von mehreren Wochen (z. B. 4 Wochen) erfolgen[1].
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. Datenerfassung und Analyse:

Blutproben: Blut kann zu verschiedenen Zeitpunkten nach der Injektion enthnommen werden,
um Serum-Hepcidin, Serumeisen und andere Biomarker zu messen.

Gewebeanalyse: Nach Abschluss der Studie werden die Tiere eingeschlafert und Organe
(Leber, Milz, Duodenum) fiir die Eisenquantifizierung (z. B. mittels ICP-MS oder
histologischer Farbung wie Perls-Farbung) und fur Proteinanalysen (z. B. Western Blot fur
Ferroportin, Ferritin) entnommen[1].

Protokoll 3: Intraperitoneale (i.p.) Verabreichung von
Eisenverbindungen bei Ratten

1. Ziel: Untersuchung der Absorption und systemischen Wirkung von intraperitoneal
verabreichten Eisenverbindungen.

2. Tiermodell:
Spezies: Sprague-Dawley-Ratten.
. Materialien:
Eisenlactat (oder eine andere Eisenverbindung wie Eisen(lll)-chlorid oder Eisen-Dextran)
Sterile Dialyselsung (z. B. 1,5% Dianeal) oder physiologische Kochsalzlésung
Spritzen und Nadeln (z. B. 23-25 G)
. Vorbereitung der Verabreichungslésung:

Die gewilnschte Konzentration der Eisenverbindung wird in der sterilen Tragerlésung gelost.
In Studien wurden Konzentrationen von 2 mg/L bis 10 mg/L verwendet[2][3].

. Verabreichungsverfahren (Intraperitoneale Injektion):

Ruckhaltung: Die Ratte wird sicher fixiert.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10950472/
https://www.benchchem.com/product/b12335291?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7999861/
https://pubmed.ncbi.nlm.nih.gov/8534738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

« Injektionsstelle: Die Injektion erfolgt in den unteren abdominalen Quadranten, wobei darauf
geachtet wird, die Blase oder den Magen-Darm-Trakt nicht zu verletzen. Ein leichtes
Ansaugen vor der Injektion wird empfohlen, um eine korrekte Platzierung der Nadel zu
Uberprifen.

e Verabreichung: Das Injektionsvolumen wird langsam verabreicht. In einer Studie wurden 25
mL einer Dialyseldsung in Ratten infundiert[2].

» Haufigkeit: Die Verabreichung kann als Einzeldosis oder chronisch erfolgen, abhangig vom
Studiendesign. Bei chronischer Verabreichung ist Vorsicht geboten, da hohe
Konzentrationen von Eisen-Dextran toxische Wirkungen auf das Peritoneum gezeigt
haben]8].

6. Datenerfassung und Analyse:

o Blutproben: Blutproben werden vor und zu verschiedenen Zeitpunkten nach der Injektion
entnommen, um Serumeisen, TIBC und hamatologische Parameter zu bestimmen.

» Analyse der Peritonealfliissigkeit: Wenn eine Dialyseldsung verwendet wird, kann diese nach
einer bestimmten Verweilzeit (z. B. 6 Stunden) abgelassen werden, um die verbleibende
Eisenkonzentration zu messen und die Absorptionsrate zu berechnen[2][3].

o Histologie: Am Ende der Studie kann das Peritonealgewebe zur Untersuchung auf
Entzindungen oder Eisenablagerungen entnommen werden.

lll. Visualisierung von Signhalwegen

Die folgenden Diagramme, erstellt in der DOT-Sprache fur Graphviz, visualisieren die
Schlusselmechanismen, die an der Eisenhomdostase und der Wirkung von Lactat beteiligt
sind.

Diagramm 1: Lactat-induzierte Hepcidin-Regulation tiber
den SMAD-Sighalweg

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/7999861/
https://pubmed.ncbi.nlm.nih.gov/9159840/
https://pubmed.ncbi.nlm.nih.gov/7999861/
https://pubmed.ncbi.nlm.nih.gov/8534738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
Abbildung 1: Lactat stimuliert die Hepcidin-Expression.

Beschreibung: Lactat tritt Gber den MCT1-Transporter in Hepatozyten ein und aktiviert die
|6sliche Adenylylcyclase (sAC), was zu einem Anstieg von cAMP fuhrt. Dies stimuliert die
Proteinkinase A (PKA), welche die Phosphorylierung von SMAD1/5/8 fordert. Der resultierende
pSMAD/SMAD4-Komplex transloziert in den Zellkern und aktiviert die Transkription des HAMP-
Gens, was zu einer erhéhten Produktion von Hepcidin fahrt[5].

Diagramm 2: Rolle von HIF-1a bei Eisenmangel und
Hypoxie
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Abbildung 2: Regulation von HIF-1a durch Sauerstoff und Eisen.
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Beschreibung: Unter normoxischen Bedingungen hydroxylieren eisenabhéngige PHD-Enzyme
die HIF-1a-Untereinheit, was zu deren Abbau durch das VHL-Protein und das Proteasom fiihrt.
Bei Hypoxie oder Eisenmangel ist die PHD-Aktivitdt gehemmt, HIF-1a wird stabilisiert, bildet
einen Komplex mit HIF-1(3 und aktiviert im Zellkern die Transkription von Zielgenen, die an der
Anpassung an Sauerstoffmangel und der Eisenaufnahme beteiligt sind[6][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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